Cas no 1258625-26-1 (3-(2-Chloro-4-methylphenyl)pyridine-4-carboxylic acid)

• Product Name: 3-(2-Chloro-4-methylphenyl)pyridine-4-carboxylic acid
• CAS No: 1258625-26-1
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• CID: 2760956
• PubChem ID: 53223423
• Update Time: 2025-04-21

3-(2-Chloro-4-methylphenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-4-methylphenyl)isonicotinic acid, 95%
• MFCD18085882
• 3-(2-CHLORO-4-METHYLPHENYL)ISONICOTINIC ACID
• 1258625-26-1
• DTXSID80687590
• 3-(2-Chloro-4-methylphenyl)pyridine-4-carboxylic acid

• Inchi： 1S/C13H10ClNO2/c1-8-2-3-9(12(14)6-8)11-7-15-5-4-10(11)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key： PGZUMAIVFZBMKP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 247.0400063Da
• Monoisotopic Mass: 247.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų